Cas no 1245773-09-4 ((3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol)

• Product Name: (3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol
• CAS No: 1245773-09-4
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• MDL: MFCD18262296
• CID: 3160328
• PubChem ID: 50896811
• Update Time: 2025-10-10

(3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol
• MFCD18262296
• (5-amino-2-propan-2-ylpyrazol-3-yl)methanol
• VZB77309
• (5-AMINO-2-ISOPROPYLPYRAZOL-3-YL)METHANOL
• STL584160
• [3-amino-1-(propan-2-yl)-1H-pyrazol-5-yl]methanol
• EN300-232513
• 1245773-09-4
• AKOS005169595

• MDL： MFCD18262296
• Inchi： 1S/C7H13N3O/c1-5(2)10-6(4-11)3-7(8)9-10/h3,5,11H,4H2,1-2H3,(H2,8,9)
• InChI Key： SZQPZNQNBARPRJ-UHFFFAOYSA-N
• SMILES： OCC1=CC(N)=NN1C(C)C

Computed Properties

• Exact Mass: 155.105862047Da
• Monoisotopic Mass: 155.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on (3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol

Comprehensive Overview of (3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol (CAS No. 1245773-09-4)

(3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol, with the CAS number 1245773-09-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivatives family, known for their versatile applications in drug discovery and material science. The presence of both amino and hydroxymethyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the search for bioactive pyrazole derivatives has surged, driven by their role in addressing global health challenges such as antibiotic resistance and chronic diseases. (3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol stands out due to its unique structural features, which enable selective interactions with biological targets. For instance, its isopropyl group enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug development. This aligns with trending topics like AI-driven drug design and green chemistry, where computational tools optimize molecular properties while minimizing synthetic waste.

The compound’s CAS No. 1245773-09-4 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Users often search for its synthetic routes, spectroscopic data (e.g., NMR, IR), and safety profiles, underscoring the need for detailed technical documentation. Notably, its methanol moiety offers derivatization opportunities, enabling the creation of esters or ethers for enhanced stability or solubility—a hot topic in prodrug design.

From an industrial perspective, (3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol is explored for crop protection formulations, leveraging its potential as a precursor for pesticide intermediates. This connects with the rising interest in sustainable agriculture and precision farming, where eco-friendly chemicals are prioritized. Its compatibility with click chemistry further expands applications in bioconjugation, a technique widely used in diagnostics and targeted drug delivery systems.

Quality control of CAS 1245773-09-4 involves rigorous HPLC and mass spectrometry analyses to ensure purity, a common concern among purchasers. Discussions on platforms like ResearchGate and PubMed often highlight its structure-activity relationships (SAR), linking modifications to efficacy—a key focus in rational drug design. Additionally, its storage conditions (e.g., inert atmosphere, low temperature) are frequently searched, emphasizing the need for proper handling to maintain stability.

In summary, (3-amino-1-isopropyl-1H-pyrazol-5-yl)methanol (1245773-09-4) is a multifaceted compound bridging gaps between academia and industry. Its adaptability to combinatorial chemistry and alignment with bioeconomic trends positions it as a cornerstone in modern synthetic endeavors. As research evolves, this molecule is poised to play a pivotal role in addressing pressing scientific and societal challenges.